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Compound of Interest

Compound Name: Acid Red 131

Cat. No.: B1172250

Essential Safety and Handling Guide for Acid Red
131

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of Acid Red 131 (CAS No. 12234-99-0). The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals by
minimizing exposure and mitigating risks associated with this chemical.

Hazard Identification and Safety Data

Acid Red 131 is a red, odorless powder.[1] While it is stable under normal conditions, it
presents several health hazards that necessitate careful handling.[1]

Potential Health Effects:

 Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with nausea,
vomiting, and diarrhea.[1]

 Inhalation: May cause irritation of the respiratory tract.[1] Inhalation of dust can lead to
respiratory discomfort.[2]

» Eye Contact: Dust may cause irritation and inflammation.

» Skin Contact: Prolonged or repeated contact may cause skin irritation.
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The table below summarizes the key safety information for Acid Red 131.

Parameter Value | Recommendation Citations
Appearance Red Powder
Odor Odorless

Primary Hazards

Harmful if swallowed; causes
eye, skin, and respiratory

irritation.

Incompatibilities

Strong oxidizing agents, strong

reducing agents.

Occupational Exposure Limits

No specific limits established.
Follow general guidelines for
nuisance dust, such as
OSHA's PEL of 15 mg/m3 (total
dust) and 5 mg/m3 (respirable

fraction).

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure, particularly when handling
Acid Red 131 in its powdered form.
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. Recommended Rationale & L
Protection Type . . Citations
Equipment Specifications

Protects against

airborne dust particles

Chemical safety and potential
Eye/Face Protection goggles or a face splashes. Wear tightly
shield. fitting safety goggles

conforming to EN 166
(EU) or NIOSH (US).

Prevents direct skin

] Chemically resistant contact. Nitrile or
Hand Protection
gloves. rubber gloves are
recommended.

Essential when
working with the
powdered form to
prevent inhalation. A
) ) NIOSH-approved ]
Respiratory Protection ) ) full-face respirator
particulate respirator. .
should be used if
exposure limits are
exceeded or irritation

OcCcurs.

Protects clothing and
_ Lab coat, apron, or _
Body Protection ) ) ) prevents skin
impervious clothing.
exposure.

Experimental Protocols: Handling, Spills, and Disposal

Engineering Controls:

o Ventilation: Always handle Acid Red 131 in a well-ventilated area. Use a chemical fume
hood or other local exhaust ventilation to control airborne levels of dust.

o Safety Stations: Ensure an eyewash station and a safety shower are readily accessible in
the immediate work area.
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Standard Handling Protocol:

e Preparation: Before handling, ensure all required PPE is worn correctly. Confirm that
ventilation systems are operational.

» Weighing & Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize dust generation and accumulation.

e Solution Preparation: When dissolving, add the powder slowly to the solvent to prevent
splashing. Acid Red 131 is soluble in water.

e Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.

o Decontamination: Clean all equipment and the work area after use. Remove and wash
contaminated clothing before reuse.

Spill Cleanup Protocol:

o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Containment: For powder spills, cover with a plastic sheet or tarp to minimize the spread of
dust.

e Cleanup: Wearing full PPE, carefully sweep or vacuum the spilled material. Avoid actions
that generate dust. Place the collected material into a suitable, labeled container for
disposal.

o Final Cleaning: The spill area can be washed with water. Collect the contaminated water for
approved disposal.

First Aid Procedures
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Exposure Route

First Aid Measures

Citations

Inhalation

Move the individual to fresh air
immediately. If breathing is
difficult, administer oxygen and
seek immediate medical
attention. If not breathing,

provide artificial respiration.

Skin Contact

Remove contaminated
clothing. Flush the affected
skin with plenty of soap and
water. If irritation develops or
persists, seek medical

attention.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

Ingestion

If the victim is conscious and
alert, rinse their mouth and
give 2-4 cupfuls of water or
milk. Do not induce vomiting.
Never give anything by mouth
to an unconscious person.
Seek immediate medical

attention.

Waste Disposal Protocol:

o Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to local, state, and federal regulations.

» Containerization: Collect waste in a sturdy, chemically resistant, and clearly labeled

hazardous waste container. Keep the container closed except when adding waste.
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» Rinsate Collection: The first rinse of any container that held Acid Red 131 must be collected
and disposed of as hazardous waste.

e Segregation: Store waste containers segregated by chemical compatibility. Do not mix with
incompatible wastes such as strong oxidizers.

» Disposal: Dispose of the waste through a licensed hazardous waste disposal facility. Do not
dispose of via evaporation, sewer, or regular trash unless authorized by regulations for
specific dilute solutions.

Workflow for Safe Handling of Acid Red 131

The following diagram illustrates the logical workflow for safely managing Acid Red 131 in a
laboratory setting.
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Caption: Workflow for the safe handling of Acid Red 131 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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